![molecular formula C8H8OS2 B010268 5-(2-Thienyl)tetrahydrothiophen-3-one CAS No. 108372-48-1](/img/structure/B10268.png)
5-(2-Thienyl)tetrahydrothiophen-3-one
Overview
Description
5-(2-Thienyl)tetrahydrothiophen-3-one is a useful research compound. Its molecular formula is C8H8OS2 and its molecular weight is 184.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Photophysical and Electrochemical Applications : Symmetrical zinc phthalocyanines with 5′-hexyl-2,2′-bithiophene substituents show promising characteristics for red-shifted photoluminescence, suitable for applications in optoelectronic devices (Cogal, Ocakoglu, & Oksuz, 2014).
Pharmacological Potential : Thieno[2,3-b]thiophene derivatives demonstrate potential as antioxidants, alpha-glucosidase inhibitors, and anticancer agents, particularly against PC-3 cell lines (Mabkhot, Barakat, Al-Majid, & Choudhary, 2013).
Chemical Synthesis : Sodium-mediated magnesiation of thiophene and tetrahydrothiophene enables the preparation of functionalized aromatic and heterocyclic compounds, enhancing their applicability in various chemical syntheses (Blair, Kennedy, Mulvey, & O'Hara, 2010).
Anti-Parasitic Activity : 5-nitrothiophene derivatives exhibit better electrochemical properties and anti-parasitic activity than their 4-nitrothiophene analogues, suggesting their use in treating trypanosomal infections (Toro et al., 2021).
Electronic and Optical Materials : Substituted 2,2':5',2''-terthiophenes are coplanar with their parent terthiophene, indicating potential in conducting polymers (Kankare et al., 1994).
Chemosensors in Biological Systems : Thienyl-containing aza-BODIPY 1 acts as a highly selective NIR turn-off chemosensor for detecting Hg2+, useful in studying mercury's effects in biological systems (Jiang et al., 2016).
High-Performance Semiconductors : 2,6-Diaryl-substituted naphtho[1,8-bc:5,4-b'c']dithiophene derivatives are effective in organic field-effect transistors, exhibiting high mobility and performance (Takimiya, Kunugi, Toyoshima, & Otsubo, 2005).
Photo- and Electrochromism : Tetrathienylethenes display potential in both photo- and electrochromism, with specific conformers undergoing photocyclization (Ikeda et al., 2007).
Organic Synthesis : Temperature-controlled thiation of α-Cyano-β-Alkynyl Carbonyl Derivatives provides an efficient route to synthesize 2-aminothiophenes and thieno[2,3-c]isothiazoles, important in organic synthesis (Kao et al., 2018).
Conductivity in Polythiophene : Polythiophene's conductivity is significantly enhanced by occasional cross-linking, leading to a narrower potential window for charge localization and improved conductivity (Zotti, Salmaso, Gallazzi, & Marin, 1997).
Properties
IUPAC Name |
5-thiophen-2-ylthiolan-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8OS2/c9-6-4-8(11-5-6)7-2-1-3-10-7/h1-3,8H,4-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSSLTFJARJISDG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(SCC1=O)C2=CC=CS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8OS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70381217 | |
Record name | 5-(Thiophen-2-yl)thiolan-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70381217 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
108372-48-1 | |
Record name | 5-(Thiophen-2-yl)thiolan-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70381217 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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